Cas no 872861-46-6 (N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-phenylacetamide)

• Product Name: N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-phenylacetamide
• CAS No: 872861-46-6
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5511233
• PubChem ID: 3616736
• Update Time: 2025-07-13

N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• F2001-0719
• N-ethyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide
• N-ethyl-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}-N-phenylacetamide
• 872861-46-6
• N-ethyl-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)-N-phenylacetamide
• AKOS024619491
• N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-phenylacetamide

• Inchi： 1S/C25H27N3O3/c1-2-28(19-11-5-3-6-12-19)25(31)24(30)21-17-27(22-14-8-7-13-20(21)22)18-23(29)26-15-9-4-10-16-26/h3,5-8,11-14,17H,2,4,9-10,15-16,18H2,1H3
• InChI Key： ORZUJQZAJQHKFV-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(N(C2C=CC=CC=2)CC)=O)=O)C2C=CC=CC1=2)N1CCCCC1

Computed Properties

• Exact Mass: 417.20524173g/mol
• Monoisotopic Mass: 417.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-phenylacetamide

Introduction to N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-phenylacetamide (CAS No. 872861-46-6)

N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-phenolacetamide (CAS No. 872861-46-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of this compound features a complex arrangement of functional groups, including an indole core, a piperidine moiety, and an acetylamide group. The presence of these structural elements contributes to its potential pharmacological effects, which have been explored in various preclinical studies. The indole ring is particularly noteworthy, as it is a common scaffold in many bioactive molecules and has been extensively studied for its role in modulating neurological and immunological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system (CNS) disorders. The compound N-ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-y}l-N-phenolacetamide has emerged as a promising candidate in this area due to its ability to interact with multiple neurotransmitter systems. Specifically, studies have suggested that it may modulate the activity of serotonin receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The pharmacological profile of this compound has been investigated through a series of in vitro and in vivo experiments. These studies have revealed that it exhibits potent binding affinity for certain serotonin receptor subtypes, particularly 5-HT1A and 5-HT2A receptors. This selective binding profile suggests that it may have therapeutic potential in the treatment of mood disorders without causing the side effects associated with non-selective serotonergic agents.

Furthermore, the incorporation of the piperidine group into the molecular structure appears to enhance the compound's metabolic stability and bioavailability. Piperidine derivatives are well-known for their ability to improve drug solubility and crossing the blood-brain barrier, which are critical factors for the efficacy of CNS-targeting drugs. This structural feature makes N-ethyl2-oxo2-{1-2-oxo2-(piperidin1-yl))ethyl1H-indol3-yl}-N-phenolacetamide an attractive candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The indole core is typically constructed through cyclization reactions, while the piperidine moiety is introduced via nucleophilic substitution or condensation reactions. The final acetylamide group is incorporated through dehydration or oxidation processes. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to inflammation and pain modulation. These findings align with the growing interest in developing drugs that target both central and peripheral pathways involved in pain perception. The dual-action potential makes it a versatile candidate for treating chronic pain conditions such as neuropathic pain and inflammatory disorders.

The potential therapeutic applications of NEthyl2-Oxo2-{^{<0xE1><0xB5><0xA3><0xE1><0xB5><0xA3>}}ethyl^{<0xE1><0xB5><0xA3>}Hindol3Lacetamide (CAS No.^{<0xE1><0xB5><0xA3>}), particularly in the realm of neuropharmacology, are compelling. However, further research is needed to fully elucidate its mechanism of action and long-term safety profile. Ongoing clinical trials aim to provide more insights into its efficacy and tolerability in humans.

The chemical properties of this compound also make it a valuable tool for medicinal chemists who are exploring new drug design strategies. Its complex structure provides numerous opportunities for derivatization, allowing researchers to fine-tune its pharmacological properties. By modifying specific functional groups or introducing new moieties, scientists can generate libraries of analogs with enhanced potency or selectivity.

In conclusion, N-Ethyl2-Oxo2-{^{>piplidin_{>Pipridine ring} >)-YIldol_{>Indole ring} >)-N-phenoLAcetamide (CAS No.>87286146&period;6)> represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. Its potential applications in treating CNS disorders and chronic pain conditions make it an exciting area for further investigation. As research continues to uncover more about its pharmacological properties, this compound holds great promise for improving patient outcomes across multiple therapeutic domains.}